Cas no 896283-22-0 (N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896283-22-0
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 6222440
• PubChem ID: 16829989
• Update Time: 2025-07-25

N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N1-(3,4-dimethylphenyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N'-(3,4-dimethylphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• HMS3003G11
• AKOS024661842
• SR-01000023474
• N'-(3,4-dimethylphenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• SMR000811448
• CHEMBL1496368
• F2574-0511
• 896283-22-0
• SR-01000023474-1
• MLS001234477

• Inchi： 1S/C19H23N3O4S2/c1-13-7-8-15(11-14(13)2)21-19(24)18(23)20-12-16-5-3-9-22(16)28(25,26)17-6-4-10-27-17/h4,6-8,10-11,16H,3,5,9,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： MEGKCLAZMOLAQA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCC1CNC(C(NC1C=CC(C)=C(C)C=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Introduction to N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896283-22-0)

N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 896283-22-0, this molecule represents a fusion of aromatic and heterocyclic scaffolds, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound's structure incorporates a 3,4-dimethylphenyl group, a thiophene-2-sulfonyl moiety, and a pyrrolidin-2-ylmethyl side chain, which collectively contribute to its distinctive chemical and pharmacological properties.

The 3,4-dimethylphenyl group is a well-known aromatic ring system that often enhances the lipophilicity and metabolic stability of pharmaceutical compounds. This moiety is frequently employed in the design of bioactive molecules due to its ability to interact favorably with biological targets. In contrast, the thiophene-2-sulfonyl group introduces a polar, sulfur-rich region into the molecule, which can influence both its solubility and binding affinity. The presence of this sulfonamide-like feature suggests potential interactions with proteins and enzymes, making it an attractive component for medicinal chemists seeking to modulate biological pathways.

The central pyrrolidin-2-ylmethyl chain serves as a key linker connecting the aromatic and sulfonyl groups, providing flexibility and conformational diversity to the molecule. Pyrrolidine derivatives are well-documented in pharmacological research for their role in modulating various biological processes, including neurotransmitter receptor activity and enzyme inhibition. The combination of these structural elements in N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide creates a multifaceted framework that warrants further investigation into its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for drug development. In this context, N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has been subjected to virtual screening against various protein targets to assess its potential as an inhibitor or modulator of key biological pathways.

One particularly intriguing aspect of this compound is its potential role in modulating enzymes involved in inflammation and pain signaling. The sulfonamide moiety is known to interact with serine proteases, which are critical regulators of inflammatory responses. By targeting these enzymes, N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide may offer a novel approach to developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory potential, preliminary studies suggest that this compound may also exhibit properties relevant to neurodegenerative diseases. The pyrrolidine scaffold is frequently found in molecules that interact with neurotransmitter receptors such as those for dopamine and serotonin. Given the growing interest in targeting these pathways for conditions like Alzheimer's disease and Parkinson's disease, N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide represents a promising lead for further exploration.

The synthesis of this compound presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. Recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecular frameworks more efficiently than ever before. These advancements have opened new avenues for accessing derivatives of N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, allowing researchers to fine-tune its properties for specific applications.

As interest in structure-based drug design continues to grow, the role of high-resolution crystallography in elucidating molecular interactions becomes increasingly critical. Determining the three-dimensional structure of N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide bound to its target protein can provide invaluable insights into its mechanism of action. Such structural information can guide the optimization process by highlighting key interactions and providing a basis for designing analogs with enhanced potency or selectivity.

The pharmacokinetic profile of any potential drug candidate is another crucial factor that must be evaluated during early-stage development. Factors such as solubility, bioavailability, metabolic stability, and excretion routes significantly influence a molecule's clinical success. Computational tools designed to predict these properties have become indispensable in modern drug discovery pipelines. By leveraging these tools early on, researchers can identify compounds like N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide that are more likely to translate into viable therapeutic agents.

In conclusion, N'-(3,4-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-y l-methyl}ethanediamide (CAS No. 896283 - 22 - 0) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural composition and potential biological activities. Its combination of an aromatic ring system, thiophene - 2 - sulfonyl,and pyrrolidine moieties offers a rich framework for modulating key biological pathways involved in inflammation,pain signaling,and neurodegenerative diseases . With continued advancements in synthetic chemistry, computational modeling,and structural biology,this compound holds significant promise for contributing novel therapeutic strategies .